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Compound of Interest

Compound Name: Edivoxetine Hydrochloride

Cat. No.: B579997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Edivoxetine hydrochloride (IUPAC Name: (1R)-2-(5-fluoro-2-methoxyphenyl)-1-[(2S)-

morpholin-2-yl]-1-(oxan-4-yl)ethan-1-ol hydrochloride) is a selective norepinephrine reuptake

inhibitor (NRI) that was under development by Eli Lilly and Company for the treatment of major

depressive disorder (MDD) and attention-deficit/hyperactivity disorder (ADHD).[1][2] As a

potent and selective inhibitor of the norepinephrine transporter (NET), edivoxetine increases

the synaptic concentration of norepinephrine, a neurotransmitter crucial for regulating mood,

attention, and arousal.[3] This technical guide provides a comprehensive overview of the

synthesis and core chemistry of edivoxetine hydrochloride, aimed at professionals in drug

discovery and development.

Chemical Properties
Property Value

Chemical Formula C₁₈H₂₇ClFNO₄

Molecular Weight 375.87 g/mol

CAS Number 1194374-05-4

Appearance Solid

Solubility Soluble in water
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Synthesis of Edivoxetine Hydrochloride
The synthesis of edivoxetine hydrochloride has evolved to improve efficiency, safety, and

stereoselectivity. An early-generation synthesis has been largely superseded by a more

practical asymmetric synthesis.

Second-Generation Asymmetric Synthesis
A notable advancement in the synthesis of edivoxetine involves a convergent and asymmetric

approach starting from the chiral building block, D-serine. This method avoids the use of

hazardous reagents and complex resolutions associated with earlier routes. A key regulatory

starting material for the final API is (S)-(4-benzylmorpholin-2-yl)(morpholino)methanone

methanesulfonate.

The synthesis of this key intermediate is a multi-step process that preserves the chirality from

D-serine. While a complete, step-by-step synthesis of the final edivoxetine hydrochloride
from this intermediate is not publicly detailed, the general synthetic strategy involves the

formation of the chiral morpholine ring system followed by the introduction of the substituted

phenyl and tetrahydropyran moieties.

A plausible synthetic workflow is outlined below:

D-Serine Chiral Epoxy Acid
Diazotization

(S)-Morpholino Acid Intermediate
Cyclization & Ring Opening (S)-(4-benzylmorpholin-2-yl)

(morpholino)methanone
 methanesulfonate

Amide Coupling
Further Synthetic Transformations

Grignard Reaction, Deprotection, etc.
Edivoxetine Hydrochloride

Salt Formation

Click to download full resolution via product page

Caption: A logical workflow for the asymmetric synthesis of edivoxetine hydrochloride.

Chemistry and Mechanism of Action
Edivoxetine is a selective norepinephrine reuptake inhibitor (NRI). Its primary pharmacological

action is to bind to the norepinephrine transporter (NET) on presynaptic neurons, thereby

blocking the reuptake of norepinephrine from the synaptic cleft. This leads to an increased

concentration and prolonged activity of norepinephrine in the synapse, enhancing

noradrenergic neurotransmission.[3]
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Signaling Pathway
The mechanism of action of edivoxetine directly impacts noradrenergic signaling, which plays a

critical role in various central nervous system functions.
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Caption: Mechanism of action of edivoxetine as a norepinephrine reuptake inhibitor.
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Selectivity Profile
The clinical potential of edivoxetine is underscored by its high selectivity for the norepinephrine

transporter over other monoamine transporters, such as the serotonin transporter (SERT) and

the dopamine transporter (DAT). This selectivity is thought to contribute to a more favorable

side-effect profile compared to less selective antidepressants.

Transporter IC₅₀ (nM)

Norepinephrine Transporter (NET) 0.041 (unbound plasma drug)

Serotonin Transporter (SERT) -

Dopamine Transporter (DAT) -

Note: Comprehensive Ki values for SERT and

DAT are not readily available in the public

domain, but edivoxetine is consistently reported

as a highly selective NRI.[3]

Structure-Activity Relationship (SAR)
While specific structure-activity relationship studies on edivoxetine analogs are limited in

publicly available literature, general principles for morpholine-based norepinephrine reuptake

inhibitors can be inferred. The morpholine ring is a common scaffold in many NRIs. The

stereochemistry of the molecule is critical for its activity, as demonstrated by the

enantioselective synthesis targeting the (1R, 2S) configuration of edivoxetine. The substituents

on the phenyl ring and the presence of the tetrahydropyran moiety are also crucial for the

molecule's potency and selectivity. The fluorine and methoxy groups on the phenyl ring likely

contribute to the binding affinity and pharmacokinetic properties of the compound.

Experimental Protocols
Norepinephrine Reuptake Inhibition Assay (General
Protocol)
A common method to determine the potency of a compound as a norepinephrine reuptake

inhibitor is through a radioligand uptake assay in cells expressing the norepinephrine
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transporter.

Objective: To measure the half-maximal inhibitory concentration (IC₅₀) of edivoxetine for the

norepinephrine transporter.

Materials:

HEK293 cells stably expressing the human norepinephrine transporter (hNET).

[³H]-Norepinephrine (Radioligand).

Krebs-Ringer-HEPES (KRH) buffer.

Test compound (Edivoxetine hydrochloride) at various concentrations.

Scintillation counter.

Procedure:

Cell Culture: Culture HEK293-hNET cells to confluency in appropriate cell culture plates.

Assay Preparation: On the day of the experiment, aspirate the culture medium and wash the

cells with KRH buffer.

Compound Incubation: Add KRH buffer containing various concentrations of edivoxetine
hydrochloride to the cells and incubate for a predetermined time at room temperature.

Radioligand Addition: Add [³H]-Norepinephrine to the wells and incubate for a specific time to

allow for uptake.

Termination of Uptake: Stop the uptake by rapidly aspirating the solution and washing the

cells with ice-cold KRH buffer.

Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of incorporated

radioactivity using a scintillation counter.

Data Analysis: Plot the percentage of inhibition of [³H]-Norepinephrine uptake against the

concentration of edivoxetine. Calculate the IC₅₀ value using a suitable nonlinear regression
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Caption: A typical experimental workflow for a norepinephrine reuptake inhibition assay.

Pharmacokinetic Data
Pharmacokinetic studies have been conducted in various populations, including healthy

volunteers and pediatric patients with ADHD.[4]

Parameter Population Dose Value

Tₘₐₓ (hours)
Pediatric Patients with

ADHD
0.05-0.3 mg/kg ~2

t₁/₂ (hours)
Pediatric Patients with

ADHD
0.05-0.3 mg/kg ~6

Metabolism Humans -
Primarily via CYP2D6

and CYP3A4

Conclusion
Edivoxetine hydrochloride is a highly selective and potent norepinephrine reuptake inhibitor

with a well-defined mechanism of action. Its synthesis has been optimized to produce the

desired enantiomer efficiently. While its clinical development for MDD was discontinued, the

chemistry and pharmacology of edivoxetine provide valuable insights for the design and

development of future CNS-acting therapeutics. The data and protocols presented in this guide

offer a technical resource for researchers in the field of neuroscience and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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